Cas no 1956437-66-3 ((S)-4-(Pyrrolidin-3-yloxy)pyrimidine oxalate)

• Product Name: (S)-4-(Pyrrolidin-3-yloxy)pyrimidine oxalate
• CAS No: 1956437-66-3
• MF: C₁₀H₁₃N₃O₅
• MW: 255.227322340012
• CID: 4780249
• Update Time: 2025-05-20

(S)-4-(Pyrrolidin-3-yloxy)pyrimidine oxalate Chemical and Physical Properties

Names and Identifiers

• (S)-4-(Pyrrolidin-3-yloxy)pyrimidine oxalate

• Inchi： 1S/C8H11N3O.C2H2O4/c1-3-9-5-7(1)12-8-2-4-10-6-11-8;3-1(4)2(5)6/h2,4,6-7,9H,1,3,5H2;(H,3,4)(H,5,6)/t7-;/m0./s1
• InChI Key： MMHIEIYRIHLUBE-FJXQXJEOSA-N
• SMILES： O(C1C=CN=CN=1)[C@@H]1CNCC1.OC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 214
• Topological Polar Surface Area: 122

Additional information on (S)-4-(Pyrrolidin-3-yloxy)pyrimidine oxalate

Comprehensive Overview of (S)-4-(Pyrrolidin-3-yloxy)pyrimidine Oxalate (CAS No. 1956437-66-3)

The compound (S)-4-(Pyrrolidin-3-yloxy)pyrimidine oxalate (CAS No. 1956437-66-3) is a specialized chiral molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidine ring linked to a pyrimidine moiety via an ether bond, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its ability to modulate neurotransmitter activity. The oxalate salt form enhances its solubility, making it more suitable for formulation studies.

In recent years, the demand for chiral building blocks like (S)-4-(Pyrrolidin-3-yloxy)pyrimidine oxalate has surged due to their role in asymmetric synthesis. This compound is often searched alongside terms such as "pyrrolidine derivatives in drug discovery" and "pyrimidine-based CNS therapeutics", reflecting its relevance in modern medicinal chemistry. Its enantiomeric purity is critical for ensuring the efficacy and safety of final drug products, a topic frequently discussed in FDA regulatory guidelines.

From a synthetic perspective, 1956437-66-3 is synthesized through a multi-step process involving stereoselective oxidation and salt formation. The (S)-configuration at the pyrrolidine ring is achieved using advanced catalytic asymmetric methods, which are a hot topic in green chemistry circles. Researchers are also exploring its use in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology for targeted protein degradation.

The compound's physicochemical properties, such as its melting point, logP, and hydrogen bond acceptor/donor counts, are frequently analyzed in QSAR studies. These metrics are essential for predicting its ADME (Absorption, Distribution, Metabolism, and Excretion) profile, a key focus area in preclinical drug development. Notably, its pyrimidine scaffold is shared with several FDA-approved drugs, underscoring its versatility.

In the context of AI-driven drug discovery, (S)-4-(Pyrrolidin-3-yloxy)pyrimidine oxalate has been featured in machine learning datasets for virtual screening. This aligns with the growing trend of integrating computational chemistry with experimental workflows. Questions like "How to improve the yield of (S)-4-(Pyrrolidin-3-yloxy)pyrimidine synthesis?" or "What are the alternatives to oxalate salt for this compound?" are commonly encountered in forums, indicating practical challenges in its application.

Looking ahead, the compound's potential in neurodegenerative disease research (e.g., Alzheimer's and Parkinson's) is being actively investigated. Its ability to cross the blood-brain barrier (BBB) makes it a promising candidate for small-molecule therapeutics. As the industry shifts toward personalized medicine, the demand for high-purity chiral intermediates like this will only increase.